Cas no 1566043-44-4 (4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride)

4-Cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride is a highly reactive sulfonyl chloride derivative featuring a cyclopropyl-substituted triazole core with a trifluoromethyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly for the introduction of sulfonamide functionalities in pharmaceuticals and agrochemicals. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity, enabling efficient nucleophilic substitution reactions. Its cyclopropyl moiety contributes to steric and electronic modulation, making it valuable for designing bioactive molecules with improved metabolic stability. The compound is particularly useful in medicinal chemistry for the development of sulfonamide-based inhibitors and ligands. Its stability under controlled conditions ensures reliable handling in synthetic applications.

4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride structure

1566043-44-4 structure

Product Name:4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride

CAS No:1566043-44-4

MF:C₆H₅ClF₃N₃O₂S

MW:275.63600897789

MDL:MFCD26089237

CID:5245219

PubChem ID:104018738

Update Time:2025-07-02

4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(trifluoromethyl)-
- 4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
- MDL： MFCD26089237
- Inchi： 1S/C6H5ClF3N3O2S/c7-16(14,15)5-12-11-4(6(8,9)10)13(5)3-1-2-3/h3H,1-2H2
- InChI Key： UPUMIXPUVLJCHY-UHFFFAOYSA-N
- SMILES： N1=C(C(F)(F)F)N(C2CC2)C(S(Cl)(=O)=O)=N1

4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Pricemore >>

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Enamine	EN300-284287-0.05g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		0.05g	$707.0	2023-09-07
Enamine	EN300-284287-0.1g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		0.1g	$741.0	2023-09-07
Enamine	EN300-284287-0.25g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		0.25g	$774.0	2023-09-07
Enamine	EN300-284287-0.5g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		0.5g	$809.0	2023-09-07
Enamine	EN300-284287-1.0g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		1g	$0.0	2023-06-06
Enamine	EN300-284287-2.5g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		2.5g	$1650.0	2023-09-07
Enamine	EN300-284287-5.0g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		5.0g	$2152.0	2023-03-01
Enamine	EN300-284287-10.0g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		10.0g	$3191.0	2023-03-01
AstaTech	AT31137-1/G	4-CYCLOPROPYL-5-(TRIFLUOROMETHYL)-4H-1,2,4-TRIAZOLE-3-SULFONYL CHLORIDE	1566043-44-4	95%	1/G	$1195	2023-03-01
Enamine	EN300-284287-1g	4-cyclopropyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride	1566043-44-4		1g	$842.0	2023-09-07